Cas no 2034153-33-6 ([2-(1-methyl-1H-pyrazol-4-yl)cyclopropyl]methanamine dihydrochloride)

• Product Name: [2-(1-methyl-1H-pyrazol-4-yl)cyclopropyl]methanamine dihydrochloride
• CAS No: 2034153-33-6
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 4634755
• PubChem ID: 126854491
• Update Time: 2025-10-29

[2-(1-methyl-1H-pyrazol-4-yl)cyclopropyl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-1H-pyrazol-4-yl)cyclopropyl]methanamine dihydrochloride
• [2-(1-methyl-1H-pyrazol-4-yl)cyclopropyl]methanamine dihydrochloride

• Inchi： 1S/C8H13N3.ClH/c1-11-5-7(4-10-11)8-2-6(8)3-9;/h4-6,8H,2-3,9H2,1H3;1H
• InChI Key： SYPZDAMBEUYSIU-UHFFFAOYSA-N
• SMILES： C(C1CC1C1C=NN(C)C=1)N.Cl

Additional information on [2-(1-methyl-1H-pyrazol-4-yl)cyclopropyl]methanamine dihydrochloride

Comprehensive Guide to [2-(1-methyl-1H-pyrazol-4-yl)cyclopropyl]methanamine Dihydrochloride (CAS 2034153-33-6)

[2-(1-methyl-1H-pyrazol-4-yl)cyclopropyl]methanamine dihydrochloride (CAS 2034153-33-6) is a specialized organic compound gaining attention in pharmaceutical research and fine chemical synthesis. This bicyclic amine derivative combines a pyrazole moiety with a cyclopropylmethanamine structure, creating unique molecular properties that make it valuable for drug discovery applications.

The compound's dihydrochloride salt form enhances its stability and solubility, making it particularly useful in biological studies. Researchers are investigating its potential as a pharmacological building block, especially in the development of central nervous system (CNS) targeting compounds. The presence of both pyrazole and cyclopropyl groups in its structure provides interesting possibilities for molecular interactions and receptor binding.

Recent studies highlight the growing importance of pyrazole-containing compounds in medicinal chemistry, with particular interest in their neuromodulatory effects. The 1-methyl-1H-pyrazol-4-yl group in this compound has shown promise in creating selective interactions with various biological targets. Meanwhile, the cyclopropylmethanamine moiety contributes to the compound's structural rigidity and potential blood-brain barrier permeability.

In synthetic chemistry applications, [2-(1-methyl-1H-pyrazol-4-yl)cyclopropyl]methanamine dihydrochloride serves as a versatile intermediate for constructing more complex molecular architectures. Its amine functionality allows for various coupling reactions, while the pyrazole ring offers opportunities for hydrogen bonding and π-stacking interactions. These characteristics make it valuable for developing small molecule therapeutics and biologically active probes.

The pharmaceutical industry has shown increasing interest in CAS 2034153-33-6 due to its potential applications in neurological disorder research. Compounds with similar structural features have demonstrated activity against various CNS targets, including neurotransmitter receptors and ion channels. Researchers are particularly interested in how the cyclopropyl spacer might influence molecular conformation and target engagement.

From a chemical perspective, the dihydrochloride salt of [2-(1-methyl-1H-pyrazol-4-yl)cyclopropyl]methanamine offers improved handling properties compared to its free base form. The salt formation increases the compound's crystalline nature, enhancing its purification potential and storage stability. These characteristics are particularly valuable for process chemistry applications and scale-up production.

Quality control of CAS 2034153-33-6 typically involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. The compound's purity is crucial for biological screening applications, where even minor impurities can significantly affect experimental outcomes. Current research focuses on optimizing synthetic routes to improve yield and purity of this valuable building block.

The unique combination of pyrazole and cyclopropane rings in [2-(1-methyl-1H-pyrazol-4-yl)cyclopropyl]methanamine dihydrochloride creates interesting electronic properties that influence its chemical reactivity. The steric effects of the cyclopropyl group and the electronic effects of the pyrazole ring work together to create a molecule with distinctive reactivity patterns. These properties are being explored for developing novel structure-activity relationships in medicinal chemistry programs.

As research into small molecule modulators of biological systems continues to expand, compounds like CAS 2034153-33-6 are becoming increasingly valuable tools. The ability to systematically modify both the pyrazole substituents and the cyclopropyl linker provides medicinal chemists with multiple vectors for compound optimization. This flexibility makes it particularly useful in hit-to-lead and lead optimization stages of drug discovery.

Future directions for [2-(1-methyl-1H-pyrazol-4-yl)cyclopropyl]methanamine dihydrochloride research include exploring its potential in fragment-based drug discovery and as a scaffold for library synthesis. The compound's balanced lipophilicity and polar surface area make it attractive for developing orally bioavailable compounds. Additionally, its structural novelty offers opportunities for creating intellectual property in pharmaceutical development.

For researchers working with CAS 2034153-33-6, proper storage conditions are essential to maintain compound integrity. Recommended practices include storage in airtight containers under inert atmosphere at controlled temperatures. These measures help preserve the compound's chemical stability and prevent degradation of both the amine functionality and the pyrazole ring system.

The synthesis of [2-(1-methyl-1H-pyrazol-4-yl)cyclopropyl]methanamine dihydrochloride typically involves multi-step organic transformations, with key steps including cyclopropanation reactions and pyrazole nitrogen protection/deprotection sequences. Recent advances in catalytic methods have improved the efficiency of these synthetic routes, making the compound more accessible for research applications.

In the context of drug discovery trends, the structural features of CAS 2034153-33-6 align with current interests in three-dimensional molecular architectures. The cyclopropyl group introduces valuable spatial constraints that can enhance target selectivity and improve pharmacokinetic properties. These characteristics are particularly sought after in modern CNS drug development programs.

As the scientific community continues to explore novel chemical space, compounds like [2-(1-methyl-1H-pyrazol-4-yl)cyclopropyl]methanamine dihydrochloride will likely play increasingly important roles. Their unique combination of structural features and functional groups provides valuable opportunities for molecular design and therapeutic innovation across multiple disease areas.